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Compound of Interest

Compound Name: Quetiapine Impurity-N

CAS No.: 1800291-86-4

Cat. No.: B568969

Get Quote

Executive Summary & Substance Identification
This guide provides an immediate, performance-based safety protocol for handling Quetiapine

Impurity N (European Pharmacopoeia designation).[1][2] Unlike the solid parent compound

(Quetiapine Fumarate), Impurity N often presents as a viscous oil or gel, altering the primary

exposure vectors from inhalation of dust to dermal absorption and surface contamination.[1]

Substance Profile:

Chemical Name: 2-[2-[4-[2-[2-[4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-

yl]ethoxy]ethyl]piperazin-1-yl]ethoxy]ethanol[1][2][3][4]

CAS Number: 1800291-86-4[1][2][3][4][5]

Physical State: Viscous Liquid / Gel (Yellow to Brown)[1][2]

Pharmacological Class: Dibenzothiazepine derivative (Antipsychotic impurity)[1][2]
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Risk Categorization:High Potency / Unknown Toxicity.[2] Treat as OEB 4 (Occupational

Exposure Band 4) until specific toxicology data proves otherwise.[1][2]

Risk Assessment: The "Unknown Potency" Protocol
As an Application Scientist, I must emphasize a critical safety axiom: Structural similarity

implies toxicological similarity. Quetiapine is a potent CNS depressant with reproductive

hazards.[2] Impurity N retains the pharmacophore (the dibenzothiazepine ring) responsible for

receptor binding.

The Hazard Matrix:

Hazard Domain Risk Level Scientific Rationale

Acute Toxicity High (Assumed)

Analogous to Quetiapine (Oral

LD50 Rat: ~2000 mg/kg).[1][2]

Impurities can possess higher

receptor affinity than the

parent.

Dermal Exposure Critical

The oily/lipophilic nature of

Impurity N facilitates rapid skin

absorption and difficult

decontamination compared to

dry powders.

Inhalation Moderate

Low volatility reduces vapor

risk, but aerosolization during

pipetting or vortexing remains

a vector.

Genotoxicity Unknown

M7 Guidelines require treating

impurities without Ames test

data as potential mutagens.[1]

[2]

Personal Protective Equipment (PPE) Specifications
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Standard "lab coats and gloves" are insufficient for OEB 4 lipophilic oils.[2] The following

system provides a redundant barrier against permeation.

A. Dermal Protection (The Primary Barrier)
Glove Protocol:Double-Gloving is Mandatory.

Inner Layer: Nitrile (4 mil) – Tactile sensitivity.[1][2]

Outer Layer: Extended-cuff Nitrile (minimum 6-8 mil) or High-Performance Laminate (e.g.,

Silver Shield) if handling concentrated stock solutions (>10 mg/mL).[1][2]

Rationale: Lipophilic oils degrade latex and thin nitrile rapidly.[2] The air gap between two

layers traps breakthrough chemicals before they reach the skin.

Body Protection:

Tyvek® Lab Coat (Closed Front) or Disposable Coverall (Type 5/6).[1][2]

Rationale: Cotton absorbs oils, creating a long-term exposure patch against the skin.[1][2]

Non-woven polyethylene (Tyvek) repels viscous liquids.[1][2]

B. Respiratory & Eye Protection
Primary Engineering Control: Handling must occur in a Chemical Fume Hood or Class II

Biosafety Cabinet (BSC).[2]

PPE Backup:

Respirator: N95 (NIOSH) or FFP3 (EN 149) if working outside a hood (not recommended).

[1][2]

Eye Wear: Chemical Splash Goggles (Indirect Vent).[1][2] Safety glasses are insufficient

due to the splash risk of viscous transfer.

Operational Workflow: Handling Viscous Potent
Compounds
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Handling oils requires different mechanics than powders.[2] Static charge is less of an issue,

but "stringing" (liquid trailing) is a major contamination source.[1]

Step-by-Step Protocol
Phase 1: Preparation

Donning: Put on inner gloves -> Tyvek coat -> Outer gloves (taped to cuffs if high volume).[1]

[2]

Workspace: Line the Fume Hood surface with absorbent pads (plastic side down). This

captures drips immediately.[2]

Tools: Use Positive Displacement Pipettes or glass syringes.[2] Air-displacement pipettes are

inaccurate for viscous oils and increase aerosol risk during ejection.[1][2]

Phase 2: Transfer & Weighing

Do not pour.[2] Withdraw Impurity N using a syringe or wide-bore tip.[1][2]

Weigh by Difference:

Tare the receiving vial.

Add the impurity.[3][4][6]

Re-weigh.[2]

Why? Trying to weigh the source container is prone to error due to cap residues.

Solubilization: Add solvent (e.g., Methanol, DMSO) immediately to the receiving vial to

reduce viscosity and trap the compound in solution.

Phase 3: Decontamination

Solvent Wipe: Viscous oils do not wipe off with dry paper.[2] Apply Methanol or Acetonitrile to

a wipe first, then clean the surface.
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Doffing: Remove outer gloves inside the hood.[2] Peel Tyvek coat inside-out.[1][2] Remove

inner gloves last.[2] Wash hands with soap and cool water (hot water opens pores).[2]

Visualizing the Safety Logic
The following diagram illustrates the decision matrix for handling Quetiapine Impurity N,

distinguishing it from standard reagent handling.
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Start: Handle Quetiapine Impurity N

Check Physical State

State: Viscous Oil/Gel

Risk Assessment:
Lipophilic + Potent (OEB 4)

High Dermal Risk

Engineering Control:
Fume Hood / BSC Required

PPE Selection:
1. Double Nitrile Gloves

2. Splash Goggles
3. Tyvek Coat

Transfer Method:
Positive Displacement Pipette

or Syringe (No Pouring)

Decontamination:
Solvent Wipe (MeOH) -> Soap Wash

Click to download full resolution via product page

Figure 1: Decision logic for handling lipophilic, potent impurities.
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Disposal & Emergency Response
Waste Stream: All wipes, pipette tips, and gloves must be disposed of as Hazardous

Chemical Waste (Incineration stream). Do not trash in regular biohazard bags.

Spill Response (Viscous Oil):

Isolate: Evacuate immediate area if spill is >5mL.[2]

Contain: Do not wipe immediately (smears the oil). Cover with absorbent powder

(vermiculite or silica) to solidify the oil.[1]

Clean: Scoop up solid material.[2] Clean residue with Methanol-soaked pads.[1][2]

References
European Directorate for the Quality of Medicines (EDQM). (2023).[2] Quetiapine EP

Impurity N - Chemical Reference Standard.[1][2][3]Link[1][2]

Occupational Safety and Health Administration (OSHA). (2016).[2] Safe Handling of

Hazardous Drugs.[2]Link[1][2]

Merck/Sigma-Aldrich. (2024).[1][2][7] Safety Data Sheet: Quetiapine Fumarate (Parent

Compound Data).[2]Link[1][2]

ICH Guidelines. (2017). M7(R1): Assessment and Control of DNA Reactive (Mutagenic)

Impurities in Pharmaceuticals.[1]Link

LGC Standards. (2023). Quetiapine Impurity N Product Sheet (CAS 1800291-86-4).[1][2][3]

[4][5]Link[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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